Cas no 796032-99-0 (1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)-)

• Product name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)-
• CAS No: 796032-99-0
• MF: C₁₅H₁₂CLN₃O
• MW: 285.72828
• CID: 835024
• PubChem ID: 69372729

1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, 4-chloro-1-(phenylmethyl)-
• 1-Benzyl-4-chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxamide
• 796032-99-0
• SCHEMBL5253406

• Inchi： InChI=1S/C15H12ClN3O/c16-13-11-6-7-19(9-10-4-2-1-3-5-10)15(11)18-8-12(13)14(17)20/h1-8H,9H2,(H2,17,20)
• InChI Key： WZGIFVVXRMIPPQ-UHFFFAOYSA-N
• SMILES： NC(C1=CN=C2N(C=CC2=C1Cl)CC3=CC=CC=C3)=O

Computed Properties

• Exact Mass: 285.0668897g/mol
• Monoisotopic Mass: 285.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.9Ų